Cas no 28814-52-0 (7H-Furo[3,2-g][1]benzopyran-7-one,6-ethyl-5,9-dimethyl-)

• Product Name: 7H-Furo[3,2-g][1]benzopyran-7-one,6-ethyl-5,9-dimethyl-
• CAS No: 28814-52-0
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 277430
• PubChem ID: 186126
• Update Time: 2025-04-19

7H-Furo[3,2-g][1]benzopyran-7-one,6-ethyl-5,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one,6-ethyl-5,9-dimethyl-
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 6-ethyl-5,9-dimethyl-
• 28814-52-0
• 3-Ethyl-4,8-dimethylpsoralen
• DTXSID70951459
• 6-Ethyl-5,9-dimethyl-7H-furo[3,2-g][1]benzopyran-7-one

• Inchi： 1S/C15H14O3/c1-4-11-8(2)12-7-10-5-6-17-13(10)9(3)14(12)18-15(11)16/h5-7H,4H2,1-3H3
• InChI Key： WSCAWNMENUGSEV-UHFFFAOYSA-N
• SMILES： O1C(C(CC)=C(C)C2C=C3C=COC3=C(C)C1=2)=O

Computed Properties

• Exact Mass: 242.09432
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Linear furanocoumarins